molecular formula C7H8N4 B6272320 (3-azidophenyl)methanamine CAS No. 902140-57-2

(3-azidophenyl)methanamine

Cat. No. B6272320
CAS RN: 902140-57-2
M. Wt: 148.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-azidophenyl)methanamine, also known as 3-azidophenylmethanamine or 3-APM, is an organic compound that is used in the synthesis of various organic compounds. It is a derivative of benzenemethanamine, a compound that is used in a number of industrial applications. 3-APM is a versatile reagent that can be used in a variety of organic synthesis reactions, including the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. 3-APM has also been used in the synthesis of a number of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents.

Mechanism of Action

The mechanism of action of 3-APM is not fully understood. However, it is believed that 3-APM acts as a nucleophilic reagent, which can react with electrophilic substrates to form a covalent bond. This reaction can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APM are not fully understood. However, it is known that 3-APM can act as a nucleophile, which can react with electrophilic substrates to form a covalent bond. This reaction can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 3-APM in laboratory experiments include its low cost, its availability, and its ease of use. Additionally, 3-APM is a versatile reagent that can be used in a variety of organic synthesis reactions, including the synthesis of pharmaceuticals, agrochemicals, and other compounds.
The main limitation of using 3-APM in laboratory experiments is its toxicity. 3-APM is classified as a hazardous compound and should be handled with care. Additionally, 3-APM is a highly reactive compound and should be stored in an appropriate environment.

Future Directions

The future directions for the use of 3-APM in scientific research are numerous. 3-APM has potential applications in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. Additionally, 3-APM could be used in the synthesis of fluorescent compounds, which could be used in a variety of imaging techniques. 3-APM could also be used in the synthesis of a variety of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents. Finally, 3-APM could be used in the synthesis of a variety of materials, such as polymers and nanomaterials.

Synthesis Methods

3-APM is synthesized through a two-step process. The first step involves the reaction of 3-azido-2-hydroxybenzoic acid with sodium nitrite in aqueous solution. This reaction produces 3-azidophenol, which is then reacted with methylamine in a second step to produce 3-APM. The reaction is typically carried out in aqueous solution at a temperature of around 80°C. The reaction can be catalyzed by a variety of reagents, such as pyridine or sodium hydroxide.

Scientific Research Applications

3-APM has been used in a number of scientific research applications, including the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of a number of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents. 3-APM has also been used in the synthesis of a variety of fluorescent compounds, which are used in a variety of imaging techniques.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3-azidophenyl)methanamine involves the conversion of 3-bromophenylmethanamine to the desired product through a series of reactions.", "Starting Materials": [ "3-bromophenylmethanamine", "NaN3", "CuI", "DMF", "NaOH", "HCl", "EtOH" ], "Reaction": [ "Step 1: Dissolve 3-bromophenylmethanamine in DMF and add NaN3 and CuI. Stir the mixture at room temperature for 24 hours.", "Step 2: Add NaOH to the reaction mixture and stir for 30 minutes.", "Step 3: Extract the product with EtOH and filter the solution.", "Step 4: Add HCl to the filtrate to obtain the final product, (3-azidophenyl)methanamine." ] }

CAS RN

902140-57-2

Product Name

(3-azidophenyl)methanamine

Molecular Formula

C7H8N4

Molecular Weight

148.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.